Cas no 1858251-16-7 (1-{3-[(3-Chlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine)

• Product Name: 1-{3-[(3-Chlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine
• CAS No: 1858251-16-7
• MF: C₁₃H₁₅ClN₄S
• MW: 294.802999734879
• MDL: MFCD28156537
• CID: 5162609
• Update Time: 2026-03-04

1-{3-[(3-Chlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(3-Chlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine

• MDL： MFCD28156537
• Inchi： 1S/C13H15ClN4S/c14-11-3-1-2-10(8-11)9-12-16-13(19-17-12)18-6-4-15-5-7-18/h1-3,8,15H,4-7,9H2
• InChI Key： WPLOPIHSKLDEEW-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(CC3=CC=CC(Cl)=C3)N=2)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{3-[(3-Chlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine

1-{3-[(3-Chlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine: A Comprehensive Overview

The compound 1-{3-[(3-Chlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine (CAS No. 1858251-16-7) is a fascinating molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a piperazine ring with a thiadiazole ring, creating a versatile platform for various chemical and biological applications. Recent studies have highlighted its promising properties in drug design and advanced materials synthesis.

The thiadiazole ring in this compound is a key structural feature that contributes to its stability and reactivity. Thiadiazoles are known for their ability to act as heterocyclic scaffolds in medicinal chemistry, often exhibiting favorable pharmacokinetic profiles. The presence of the chlorophenyl group further enhances the molecule's versatility by introducing electron-withdrawing effects, which can modulate its interaction with biological targets. This makes CAS No. 1858251-16-7 an attractive candidate for exploring new drug leads.

Recent research has focused on the antitumor activity of this compound. Studies conducted in vitro have demonstrated its ability to inhibit the proliferation of various cancer cell lines, suggesting potential applications in oncology. Additionally, its anti-inflammatory properties have been explored in preclinical models, indicating its potential utility in treating inflammatory diseases such as arthritis and neuroinflammation.

In terms of synthesis, the compound can be prepared via a multi-step process involving the reaction of 3-chlorobenzaldehyde with piperazine derivatives. The use of microwave-assisted synthesis has been reported to significantly improve reaction efficiency and yield high-purity products. This highlights the importance of modern synthetic techniques in advancing the development of complex molecules like CAS No. 1858251-16-7.

From a materials science perspective, the compound's unique electronic properties make it a promising candidate for applications in organic electronics. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for use in sensors and flexible electronics. Recent advancements in nanotechnology have further expanded its potential in creating novel materials with tailored functionalities.

Moreover, computational studies have provided valuable insights into the molecular interactions of CAS No. 1858251-16-7 with biological targets. Docking simulations have revealed that the compound exhibits strong binding affinities to several key proteins involved in cellular signaling pathways. These findings underscore its potential as a lead compound for drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders.

In conclusion, CAS No. 1858251-16-7, or 1-{3-[(3-Chlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advances in synthetic methods and computational modeling, positions it as a valuable tool for both academic research and industrial development.